Cas no 2089548-47-8 ((2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide)

• Product Name: (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide
• CAS No: 2089548-47-8
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 5247576
• Update Time: 2025-06-08

(2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide

• Inchi： 1S/C7H14N2O3/c1-11-4-5-2-3-6(12-5)7(8)9-10/h5-6,10H,2-4H2,1H3,(H2,8,9)/t5-,6+/m1/s1
• InChI Key： QDCHSCFEFGGUGL-RITPCOANSA-N
• SMILES： C([C@@H]1CC[C@H](COC)O1)(=N)NO

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 293.2±50.0 °C(Predicted)
• pka: 14.69±0.40(Predicted)

Additional information on (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide

Introduction to (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide (CAS No. 2089548-47-8)

(2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide, identified by the CAS number 2089548-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The unique structural features of this oxolane derivative, including its chiral center and functional groups, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide incorporates several key functional groups that contribute to its reactivity and biological activity. The oxolane ring, a five-membered heterocyclic compound containing one oxygen atom, provides a rigid framework that can interact with biological targets in a specific manner. The presence of a hydroxyl group at the 2-position and a carboximidamide moiety at the 1-position adds further complexity to its chemical behavior, enabling diverse interactions with enzymes and receptors.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. The stereochemistry of (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide, with its specific configuration at the 2S and 5R positions, makes it an attractive scaffold for designing enantiomerically pure compounds with improved pharmacological profiles. This has led to extensive research into understanding how the spatial arrangement of atoms in this molecule influences its biological activity and potential therapeutic benefits.

One of the most compelling aspects of (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Studies have shown that oxolane derivatives can interact with various enzymes and receptors, leading to downstream effects that may have therapeutic relevance. For instance, modifications to the oxolane core have been explored as a strategy to enhance binding affinity and selectivity for target proteins.

The methoxymethyl group at the 5-position of the oxolane ring is particularly noteworthy, as it can influence both the solubility and reactivity of the molecule. This functional group has been employed in medicinal chemistry to improve pharmacokinetic properties, ensuring better absorption and distribution within the body. Additionally, the hydroxyl group at the 2-position provides a site for hydrogen bonding interactions, which can be critical for stabilizing binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide with high accuracy. These studies have revealed insights into how different functional groups within the molecule interact with target proteins, providing a foundation for rational drug design. By leveraging computational methods alongside experimental approaches, scientists can optimize the structure of this compound to enhance its therapeutic potential.

The synthesis of (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide presents unique challenges due to its complex stereochemistry and multiple functional groups. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving the desired stereochemical configuration at key stages of synthesis.

In conclusion, (2S,5R)-N'-hydroxy-5-(methoxymethyl)oxolane-2-carboximidamide (CAS No. 2089548-47-8) represents a promising avenue for drug discovery and development. Its unique structural features and potential biological activities make it an attractive candidate for further exploration in preclinical studies. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.